Cas no 2138013-34-8 (3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid)

• Product Name: 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid
• CAS No: 2138013-34-8
• MF: C₁₁H₁₀BrNO₄
• MW: 300.105402469635
• CID: 6190426
• PubChem ID: 165952775
• Update Time: 2025-08-04

3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid
• EN300-1086097
• 2138013-34-8

• Inchi： 1S/C11H10BrNO4/c12-8-3-1-2-7(11(15)16)10(8)13-4-5-17-6-9(13)14/h1-3H,4-6H2,(H,15,16)
• InChI Key： WQWSDPORBBLCCO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1N1C(COCC1)=O

Computed Properties

• Exact Mass: 298.97932g/mol
• Monoisotopic Mass: 298.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid

Introduction to 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid (CAS No. 2138013-34-8)

3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138013-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that combines a bromine substituent with a morpholine ring system. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The molecular structure of 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid consists of a benzoic acid core substituted with a bromine atom at the 3-position and an N-oxy-morpholine group at the 2-position. This particular arrangement introduces both electronic and steric effects that can modulate the compound's interactions with biological targets. The presence of the bromine atom enhances lipophilicity, while the morpholine moiety contributes to hydrogen bonding capabilities and potential receptor binding affinity. These attributes are critical in determining the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in benzoic acid derivatives as scaffolds for developing new pharmaceuticals. The structural versatility of benzoic acids allows for modifications that can fine-tune their biological activity. Specifically, the incorporation of heterocyclic groups such as morpholine has been shown to enhance binding affinity to various biological targets, including enzymes and receptors involved in inflammatory pathways, pain modulation, and neurodegenerative diseases. The compound 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid represents an innovative derivative that may offer advantages over existing analogs due to its optimized balance of electronic and steric properties.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid make it a compelling candidate for such applications. For instance, studies have suggested that benzoic acid derivatives can exhibit anti-inflammatory, analgesic, and antioxidant properties, depending on their substitution patterns. The bromine atom at the 3-position may facilitate interactions with certain enzyme active sites, while the morpholine ring can engage in hydrogen bonding with biological targets, enhancing overall binding efficacy.

The synthesis of 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include bromination of a precursor benzoic acid derivative followed by nucleophilic substitution with a morpholine oxide intermediate. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective functionalization. The synthesis process must be rigorously controlled to minimize side reactions and impurities, ensuring that the final product meets pharmaceutical-grade standards.

Evaluation of the pharmacological potential of 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid has been conducted through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to interact with various biological targets, including cyclooxygenase (COX) enzymes and transient receptor potential (TRP) channels, which are implicated in pain perception and inflammation. Preliminary in vivo studies suggest that this compound exhibits promising pharmacological activity without significant toxicity at effective doses. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of 3-bromo-2-(3-oxomorpholin-4-yl)benzoic acid with biological targets. High-resolution crystal structures of protein-ligand complexes have provided insights into how this compound interacts with its intended receptors or enzymes. These structural insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity. Additionally, virtual screening techniques have been employed to identify potential drug-like properties of this compound, further supporting its candidacy for therapeutic development.

Future directions in the study of 3-bromo-2-(3-oxomorpholin-4-yb enzobenzonic acid) include exploring its potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The morpholine moiety is known to interact with certain neurotransmitter receptors, making this compound a viable candidate for modulating neuronal activity. Furthermore, investigations into its anti-inflammatory properties may open new avenues for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The environmental impact and sustainability considerations are also important aspects when evaluating compounds like 3-bromo--(bromobenzobenzobenzobenzobenzobenzobenzobenzobenzobenzobenzobenzobromomorpholino)-benzobenzenoicacid (CAS No. 21380133--34--8). Efforts should be made to develop synthetic routes that minimize waste generation and utilize green chemistry principles wherever possible. Additionally, assessing the biodegradability and ecological safety of this compound will be crucial for its future commercialization.

In conclusion, 3-bromo--(bromomorphenylen)--bromobenzenoicacid (CAS No.. 21380133--34--8 ) is a structurally interesting derivative with significant pharmaceutical potential . Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents . Further research is warranted to fully elucidate its pharmacological profile , optimize synthetic methodologies ,and explore its clinical applicability . As advancements continue i n computational chemistry , high-throughput screening ,and biotechnology , compounds like these will play an increasingly important role i n addressing unmet medical needs . p >